Cas no 2649030-51-1 (1,1,1-trifluoro-4-isocyanato-4-methylpentane)

• Product Name: 1,1,1-trifluoro-4-isocyanato-4-methylpentane
• CAS No: 2649030-51-1
• MF: C₇H₁₀F₃NO
• MW: 181.155612468719
• CID: 6017140
• PubChem ID: 165694128
• Update Time: 2023-12-13

1,1,1-trifluoro-4-isocyanato-4-methylpentane Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-4-isocyanato-4-methylpentane
• 2649030-51-1
• EN300-1951089

• Inchi： 1S/C7H10F3NO/c1-6(2,11-5-12)3-4-7(8,9)10/h3-4H2,1-2H3
• InChI Key： AHRAYMPVNMXDNE-UHFFFAOYSA-N
• SMILES： FC(CCC(C)(C)N=C=O)(F)F

Computed Properties

• Exact Mass: 181.07144843g/mol
• Monoisotopic Mass: 181.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.4Ų